Cas no 2229255-75-6 (4-chloro-2-fluoro-1-(nitromethyl)benzene)

• Product Name: 4-chloro-2-fluoro-1-(nitromethyl)benzene
• CAS No: 2229255-75-6
• MF: C₇H₅ClFNO₂
• MW: 189.571504354477
• CID: 6327090
• PubChem ID: 144649488
• Update Time: 2025-05-20

4-chloro-2-fluoro-1-(nitromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-fluoro-1-(nitromethyl)benzene
• 2229255-75-6
• EN300-1986546

• Inchi： 1S/C7H5ClFNO2/c8-6-2-1-5(4-10(11)12)7(9)3-6/h1-3H,4H2
• InChI Key： GVKNHIUHSAXCIV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C[N+](=O)[O-]

Computed Properties

• Exact Mass: 188.9992843g/mol
• Monoisotopic Mass: 188.9992843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.8Ų

Additional information on 4-chloro-2-fluoro-1-(nitromethyl)benzene

Introduction to 4-Chloro-2-Fluoro-1-(Nitromethyl)benzene (CAS No. 2229255-75-6)

4-Chloro-2-fluoro-1-(nitromethyl)benzene, with the CAS number 2229255-75-6, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in the pharmaceutical and materials science sectors. This compound is characterized by its aromatic ring structure, substituted with a chloro group, a fluoro group, and a nitromethyl group. These functional groups contribute to its reactivity and stability, making it an attractive candidate for a wide range of synthetic transformations and biological studies.

The synthesis of 4-chloro-2-fluoro-1-(nitromethyl)benzene typically involves multi-step processes, including nitration, halogenation, and substitution reactions. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for its production. For instance, the use of transition metal catalysts and microwave-assisted synthesis has significantly improved the yield and purity of the final product. These developments not only enhance the practicality of large-scale production but also reduce the environmental impact associated with traditional synthetic routes.

In the pharmaceutical industry, 4-chloro-2-fluoro-1-(nitromethyl)benzene has shown promise as an intermediate in the synthesis of various drugs. Its unique combination of functional groups allows for the creation of complex molecules with specific biological activities. For example, it has been used in the development of anti-cancer agents, where its nitro group can be reduced to an amino group, facilitating further functionalization and enhancing the drug's efficacy. Additionally, the presence of halogen substituents (chloro and fluoro) can improve the pharmacokinetic properties of the final drug product, such as solubility and metabolic stability.

Recent studies have also explored the potential of 4-chloro-2-fluoro-1-(nitromethyl)benzene in materials science. Its aromatic structure and functional groups make it suitable for use in the synthesis of advanced polymers and coatings. These materials can exhibit enhanced mechanical properties, thermal stability, and chemical resistance, making them valuable for applications in electronics, automotive, and aerospace industries. For instance, polymers derived from this compound have been shown to have excellent dielectric properties, which are crucial for high-performance electronic devices.

The environmental impact of 4-chloro-2-fluoro-1-(nitromethyl)benzene is another area of active research. While its synthesis and use offer numerous benefits, there is a growing need to ensure that these processes are sustainable and environmentally friendly. Green chemistry principles are being applied to develop new methods that minimize waste generation and reduce the use of hazardous reagents. Additionally, efforts are being made to improve the biodegradability of compounds derived from this intermediate to mitigate any potential environmental risks.

In conclusion, 4-chloro-2-fluoro-1-(nitromethyl)benzene (CAS No. 2229255-75-6) is a multifaceted compound with a wide range of applications in pharmaceuticals and materials science. Its unique chemical structure provides a foundation for innovative research and development, driving advancements in both synthetic methods and practical applications. As research continues to evolve, it is likely that new uses for this compound will be discovered, further expanding its importance in various scientific fields.